Cas no 82507-21-9 (Benzo[a]pyren-4-amine)

Benzo[a]pyren-4-amine structure
Benzo[a]pyren-4-amine structure
Product Name:Benzo[a]pyren-4-amine
CAS No:82507-21-9
MF:C20H13N
MW:267.323924779892
CID:728277
PubChem ID:54878
Update Time:2025-04-19

Benzo[a]pyren-4-amine Chemical and Physical Properties

Names and Identifiers

    • Benzo[a]pyren-4-amine
    • 4-Aminobenzo(a)pyrene
    • 82507-21-9
    • Benzo(a)pyrene-4-amine
    • BENZO(a)PYREN-4-AMINE
    • BJHPDTFXCVOKGZ-UHFFFAOYSA-N
    • Benzo[a]pyrene, 7-amino
    • DTXSID00231812
    • Inchi: 1S/C20H13N/c21-18-11-14-10-13-4-1-2-6-15(13)16-9-8-12-5-3-7-17(18)19(12)20(14)16/h1-11H,21H2
    • InChI Key: BJHPDTFXCVOKGZ-UHFFFAOYSA-N
    • SMILES: NC1=CC2=CC3C=CC=CC=3C3=CC=C4C=CC=C1C4=C32

Computed Properties

  • Exact Mass: 267.104799
  • Monoisotopic Mass: 267.104799
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 26

Experimental Properties

  • Density: 1.347
  • Boiling Point: 530°C at 760 mmHg
  • Flash Point: 306°C
  • Refractive Index: 1.931
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